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Compound of Interest

Ammonium tetrachloroaurate(lll)

Compound Name:
hydrate

Cat. No.: B083621

An In-depth Technical Guide to the Safe Handling of Ammonium Tetrachloroaurate(lll)
Hydrate

For Researchers, Scientists, and Drug Development Professionals

Ammonium tetrachloroaurate(lll) hydrate is a valuable compound in various research and
development applications, including the synthesis of gold nanoparticles and alloy films.[1][2]
However, its hazardous nature necessitates strict adherence to safety and handling protocols
to mitigate risks in the laboratory. This guide provides a comprehensive overview of the
essential safety measures, emergency procedures, and handling guidelines for this compound.

Chemical and Physical Properties

Ammonium tetrachloroaurate(lll) hydrate is an orange-yellow crystalline solid.[1] It is slightly
soluble in water and ethanol.[1]
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Property

Value

Molecular Formula

(NH4)AuCla - xH20]3]

Molar Mass 356.82 g/mol (anhydrous)[4][5]
Appearance Orange-yellow crystalline solid[1][2]
Solubility Slightly soluble in water and ethanol[1]

Decomposition Temperature

Decomposes in air at 230-350 °C[1]

Hazard Identification and Classification

This compound is classified as hazardous. The primary routes of exposure are inhalation of

dust, skin contact, and eye contact.[6]

Hazard Classification

GHS Hazard Statement

Skin Corrosion/Irritation

H315: Causes skin irritation[3]

Serious Eye Damage/Eye Irritation

H319: Causes serious eye irritation[3]

Specific Target Organ Toxicity (Single Exposure)

H335: May cause respiratory irritation[3]

Corrosive to Metals

Category 1[7]

Signal Word: Warning[3]
Hazard Pictogram:

e GHSO07 (Exclamation Mark)[3]

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical to ensure safety.

Engineering Controls

o Work should be conducted in a well-ventilated area, preferably under a chemical fume hood,
especially when dust formation is possible.[4][7]
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» Provide safety shower and eye-wash facilities in the immediate work area.[4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling Ammonium
tetrachloroaurate(lll) hydrate.

PPE Type Specification

Safety goggles with side protection or a face

Eye/Face Protection )
shield.[3][8]

Chemical-resistant gloves (tested according to
Skin Protection EN 374).[3] A lab coat or apron is also required.

[°]

) ) A particulate filter respirator (e.g., P2) is
Respiratory Protection ] )
necessary if dust is generated.[3]

Handling Procedures

e Avoid contact with skin, eyes, and clothing.[3][10]
e Do not breathe dust.[3][7]
e Wash hands thoroughly after handling and before breaks.[3][4]

o Keep away from food, drink, and animal feedingstuffs.[3]

Storage Conditions

o Store in a dry, well-ventilated place.[3][7]
o Keep the container tightly closed.[3][4][7]
 Recommended storage temperature is between 15-25 °C.[3]

o Store away from incompatible materials such as strong bases and oxidizing agents.[7]
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e Crucial Note: The action of ammonia or ammonium salts on gold salts can form "fulminating
gold,” an explosive compound sensitive to heat, friction, and impact.[10]

Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is crucial.

First Aid Measures
Exposure Route First Aid Protocol

Move the person to fresh air. If they feel unwell,
call a POISON CENTER or doctor.[3][7]

Inhalation

Take off contaminated clothing immediately.
Skin Contact Rinse the skin with plenty of water or shower. If

skin irritation occurs, consult a physician.[3][4][7]

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
Eye Contact do. Continue rinsing. If eye irritation persists,

seek medical advice from an ophthalmologist.[3]

[417]

Rinse mouth. Do NOT induce vomiting. Call a

Ingestion physician or poison control center immediately.

[317]

Accidental Release Measures

e For non-emergency personnel: Avoid contact with the substance and do not breathe the
dust.[3]

o Containment: Cover drains to prevent entry into the sewer system.[3]

o Clean-up: Mechanically take up the spilled material, controlling for dust generation. Place the
material in appropriate containers for disposal.[3]

Disposal Considerations
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Ammonium tetrachloroaurate(lll) hydrate and its containers must be disposed of as
hazardous waste.[10] Disposal should be carried out at an industrial combustion plant or an
approved waste disposal facility, in accordance with local, regional, and national regulations.|[3]

[7]

Visualized Workflows and Relationships

To further clarify the safety protocols, the following diagrams illustrate the logical flow of actions
in key situations.
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Safe Handling Workflow

Start: Prepare to Handle
Ammonium Tetrachloroaurate(lll) Hydrate

:

Assess Hazards
(Irritant, Corrosive)

Don Appropriate PPE Verify Engineering Controls
(Gloves, Goggles, Lab Coat, Respirator if dusty) (Fume Hood, Eyewash Station)

Handle Compound
(Avoid dust, contact, and inhalation)

Store Properly Dispose of Waste
(Dry, well-ventilated, tightly closed) (As hazardous material)

End of Process

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Ammonium tetrachloroaurate(lll)
hydrate.
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Emergency Response: Spill

Evacuate Non-essential Personnel

Ensure Responder PPE is Worn

Ensure Adequate Ventilation

Contain Spill
(Cover drains, prevent dust)

Clean Up Spill
(Mechanical uptake)

Place in Labeled Container for Hazardous Disposal

Decontaminate Area

End of Response

Click to download full resolution via product page

Caption: Step-by-step emergency response protocol for a spill.
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First Aid Response to Exposure

Exposure Occurs

Identify Route of Exposure

Inhalation Ingestion

Inhalation: Skin Contact: Eye Contact:
Move to fresh air Remove clothing, rinse with water Rinse with water for several minutes

Ingestion:

Rinse mouth, DO NOT induce vomiting

if irritation persists

Seek Medical Attention
(Call POISON CENTER or doctor)

Click to download full resolution via product page

Caption: Decision-making process for first aid response following an exposure event.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and handling guidelines for Ammonium
tetrachloroaurate(lll) hydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083621#safety-and-handling-guidelines-for-
ammonium-tetrachloroaurate-iii-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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